Cas no 2228239-64-1 (2-hydroxy-3-methyl-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid)

• Product Name: 2-hydroxy-3-methyl-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid
• CAS No: 2228239-64-1
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 6435183
• PubChem ID: 165836931
• Update Time: 2025-05-25

2-hydroxy-3-methyl-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-methyl-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid
• EN300-1778194
• 2228239-64-1

• Inchi： 1S/C9H13NO3S/c1-5-10-6(4-14-5)9(2,3)7(11)8(12)13/h4,7,11H,1-3H3,(H,12,13)
• InChI Key： UFEOWDPPPVBQKU-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C(C)(C)C(C(=O)O)O

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 98.7Ų

Additional information on 2-hydroxy-3-methyl-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid

Introduction to 2-hydroxy-3-methyl-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid (CAS No. 2228239-64-1)

2-hydroxy-3-methyl-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 2228239-64-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a hydroxy group, a methyl-substituted butanoic acid backbone, and an integrated 2-methyl-1,3-thiazole moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The hydroxy group at the 2-position and the methyl-substituted butanoic acid moiety contribute to the compound's potential reactivity and biological activity. The presence of the 2-methyl-1,3-thiazole ring introduces a heterocyclic component, which is widely recognized for its role in enhancing pharmacological properties such as bioavailability and metabolic stability. This structural motif is frequently encountered in medicinal chemistry due to its ability to interact with biological targets in a diverse manner.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological receptors. Studies have indicated that the hydroxy group and the thiazole ring may engage in hydrogen bonding or π-stacking interactions with target proteins, influencing binding affinity and efficacy. These insights have guided the design of derivatives with improved pharmacokinetic profiles, making 2-hydroxy-3-methyl-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid a valuable scaffold for further optimization.

In the realm of drug development, the integration of bioisosteric replacements has been a key strategy to enhance molecular properties. The methyl-substituted butanoic acid moiety can be modified to explore alternative functional groups that may improve solubility or reduce metabolic clearance. For instance, replacing the carboxylic acid group with an ester or amide derivative could alter the compound's pharmacokinetic behavior while retaining its core pharmacophoric features. Such modifications are often guided by structure-activity relationship (SAR) studies, which rely on empirical data from high-throughput screening (HTS) campaigns.

The thiazole ring is particularly noteworthy due to its prevalence in biologically active compounds. Thiazole derivatives are known for their antimicrobial, antifungal, and anti-inflammatory properties, among others. The specific arrangement of atoms within the 2-methyl-1,3-thiazol-4-yl group in this compound may contribute to its unique interaction profile with biological targets. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to elucidate the three-dimensional structure of this molecule, providing critical insights into its conformational preferences and potential binding modes.

From a synthetic chemistry perspective, 2-hydroxy-3-methyl-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid represents an interesting challenge due to its complex architecture. Multi-step synthetic routes involving condensation reactions, cyclization processes, and functional group transformations are typically employed to construct this molecule efficiently. Recent innovations in green chemistry have also influenced synthetic methodologies, promoting the use of catalytic systems that minimize waste and energy consumption. Such sustainable approaches align with global efforts to make pharmaceutical manufacturing more environmentally friendly.

The compound's potential therapeutic applications are currently under investigation in several preclinical studies. Researchers are exploring its efficacy against various diseases by leveraging its structural features to modulate biological pathways. For example, preliminary data suggest that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses or metabolic disorders. These findings underscore the importance of exploring novel chemical entities like 2-hydroxy-3-methyl-3-(2-methyl-1,3-thiazol-4-yll)butanoic acid as candidates for future drug candidates.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how this compound might interact with specific proteins involved in disease mechanisms. By modeling these interactions at an atomic level, scientists can identify key residues that mediate binding affinity and selectivity. These computational predictions are often validated through experimental assays, forming a synergistic approach between theoretical modeling and empirical testing.

Another area of interest is the development of prodrugs based on this scaffold. Prodrugs are inactive precursors that are metabolically converted into active drugs within the body. This strategy can enhance drug delivery by improving solubility or reducing toxicity during administration. The hydroxy group and other functional moieties present in 2-hydroxy-3-methyl-3-(2-methyl-l,l-thiazol-l-l)-l-butanoic acid provide multiple sites for prodrug modification, opening up avenues for innovative drug design.

The regulatory landscape for new pharmaceutical entities also plays a crucial role in advancing compounds like this one into clinical trials. Compliance with Good Manufacturing Practices (GMP) and submission of comprehensive toxicological data are essential steps before human testing can commence. Collaborative efforts between academic institutions and pharmaceutical companies have streamlined these processes through standardized protocols and regulatory guidance documents.

In conclusion, 2-hydroxy-l,l-lmethyl-l,l-(Z-methvl-I,l-thiazol-l-l)-l-butanoic acld (CAS No.l 2228239-S4-SI ) is a structurally complex organic compound with significant potential in pharmaceutical research . Its unique combination o f functional groups , coupled w ith recent advances i n synthetic chemistry , computational biology , an d drug discovery methodologies , makes it an exciting prospect for further exploration . As scientific understanding continues t o evolve , compounds like thi s will play an increasingly important role i n addressing unmet medical needs worldwide . p >